Cas no 2680743-30-8 (6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2680743-30-8
• MF: C₉H₁₂FNO₄
• MW: 217.194286346436
• CID: 5648953
• PubChem ID: 165917108
• Update Time: 2025-10-29

6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273655
• 2680743-30-8
• 6-acetyl-8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid
• 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid

• Inchi： 1S/C9H12FNO4/c1-6(12)11-2-8(4-15-5-8)9(10,3-11)7(13)14/h2-5H2,1H3,(H,13,14)
• InChI Key： LNYOFCRQEQGBJK-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(C)=O)CC21COC2

Computed Properties

• Exact Mass: 217.07503603g/mol
• Monoisotopic Mass: 217.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid

Introduction to 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid (CAS No. 2680743-30-8)

6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid, identified by its CAS number 2680743-30-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This spirocyclic compound features a fused oxazole and azaspiro framework, combined with fluorine and acetyl functional groups, which contribute to its distinct chemical behavior and potential biological activity.

The molecular structure of 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid incorporates a spiro center, which is a carbon atom shared by two rings, in this case, an oxazole ring and an azaspiro ring. The presence of the fluoro substituent at the 8-position enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the acetyl group at the 6-position introduces a polar moiety that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid with greater accuracy. Studies suggest that the spirocyclic core enhances binding affinity by optimizing the orientation of key pharmacophoric groups relative to biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors for therapeutic applications.

In the realm of drug discovery, the synthesis of 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid has been refined through multi-step organic reactions, including cyclization, fluorination, and acetylation processes. The introduction of fluorine at the 8-position is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, which are well-established methodologies in synthetic organic chemistry. These techniques ensure high selectivity and yield, making large-scale production feasible for preclinical studies.

The biological activity of 6-acetyl-8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylic acid has been explored in several preclinical models. Initial studies indicate potential efficacy in modulating inflammatory pathways and inhibiting specific enzymes implicated in metabolic disorders. The unique combination of structural features—such as the spirocyclic core, fluorine substitution, and acetyl group—makes this compound a versatile scaffold for further derivatization and optimization.

One notable aspect of 6-acetyl-8-fluoro-2-oza-xoaspiro3.4octane-a-carb-oxylique acid (CAS No. 2680743_30_8) is its stability under various physiological conditions, which is critical for pharmaceutical applications. The spirocyclic framework provides rigidity to the molecule, reducing conformational flexibility that could diminish binding affinity or lead to rapid degradation. Furthermore, the presence of fluorine enhances metabolic stability by resisting hydrolysis and oxidation processes.

Recent research has also highlighted the role of fluorinated spirocyclic compounds in medicinal chemistry due to their ability to improve pharmacokinetic profiles. For instance, fluorine atoms can increase binding affinity by participating in hydrophobic interactions or by modulating electronic properties at binding sites. The acetyl group further contributes to these interactions by forming hydrogen bonds or engaging in dipole-dipole interactions with biological targets.

The synthesis of 6-acetyl-a-fluoro-oxa-xoaspiao-spiro3.a-oct-a-a-carb-oxylique acid (CAS No: 26_807_43_30_8) involves advanced synthetic strategies that leverage transition metal catalysis and organometallic reagents. These methodologies allow for precise functionalization at multiple positions within the spirocyclic core, enabling chemists to tailor molecular properties for specific biological activities. Such synthetic advances have opened new avenues for developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,6-acetyl-a-fluro-oxa-xoaspiao-spiro3.a-oct-a-a-carb-oxylique acid represents a promising compound in medicinal chemistry with its unique structural features and potential biological applications. The combination of a spirocyclic core,fluoro substitution,acetyl group,and oxazole ring makes it an intriguing candidate for further exploration in drug discovery programs targeting various diseases including metabolic disorders,inflammation,and neurological conditions.